N-(4-chloro-2-fluorophenyl)-9-cyclopropyl-9H-purin-6-amine

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-9-cyclopropylpurin-6-amine
• InChI: InChI=1S/C14H11ClFN5/c15-8-1-4-11(10(16)5-8)20-13-12-14(18-6-17-13)21(7-19-12)9-2-3-9/h1,4-7,9H,2-3H2,(H,17,18,20)
• InChI Key: YDDWVIYVSBAAMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=NC3=C(N=CN=C32)NC4=C(C=C(C=C4)Cl)F
• Molecular Formula: C14H11ClFN5
• Molecular Weight: 303.72 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the purine ring, followed by the addition of the cyclopropyl group and the 4-chloro-2-fluorophenyl group. The exact synthesis process would depend on the specific reactions used and the order in which the groups are added.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The purine ring provides a rigid, planar structure, while the cyclopropyl and 4-chloro-2-fluorophenyl groups would add complexity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the purine ring, as well as the cyclopropyl and 4-chloro-2-fluorophenyl groups. The purine ring is aromatic and therefore relatively stable, but it can participate in reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. For example, the presence of the polar amine group might increase its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, it might interact with a specific target in the body to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies to understand its properties and potential applications. This could involve in-depth studies of its reactivity, as well as investigations into its potential uses in fields such as medicine or materials science.